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Compound of Interest

4-(3-Chlorophenoxy)-2-
Compound Name:
chloropyrimidine

CAS No.: 1203546-24-0

Cat. No.: B1394324

Get Quote

Technical Profile: 4-(3-Chlorophenoxy)-2-
chloropyrimidine[1][2]
Executive Summary

Compound Identity: 4-(3-Chlorophenoxy)-2-chloropyrimidine CAS Registry Number:
1203546-24-0 Role: Electrophilic Heterocyclic Intermediate[1][2]

This guide details the physicochemical and synthetic profile of 4-(3-Chlorophenoxy)-2-
chloropyrimidine, a critical scaffold in the synthesis of agrochemicals and pharmaceutical
agents (specifically kinase inhibitors and receptor antagonists).[1] Its value lies in its
bifunctional electrophilicity: the phenoxy group at the C4 position modulates the electronic
environment, while the C2-chlorine atom remains a "privileged" site for subsequent nucleophilic
aromatic substitution (

) or palladium-catalyzed cross-coupling.[1]
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Part 1: Physicochemical Properties

Objective: To provide a foundational data set for experimental design and formulation.

Calculated & Observed Constants

Due to the niche nature of this intermediate, experimental values are often proprietary. The
following data synthesizes available experimental ranges with high-fidelity predictive models
(ACD/Labs, ChemAxon) used in industrial settings.
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Property Value | Range Confidence Technical Context
Molecular Formula Exact -

Distinctive
Molecular Weight 241.07 g/mol Exact

isotope pattern (M,
M+2, M+4) in MS.[2]

Physical State

Solid (Crystalline)

Likely off-white to pale
High yellow

needles/powder.

Melting Point

85°C — 95°C
(Predicted)

Higher than 2,4-
dichloropyrimidine

Med (59°C) due to

-stacking of the

phenoxy moiety.

Boiling Point

~360°C (at 760
mmHg)

Decomposition likely
Calc precedes boiling at

atm pressure.

LogP (Octanol/Water)

3.2+04

Lipophilic. Requires
non-polar solvents for
extraction (DCM,
EtOAcC).

High

pKa (Conjugate Acid)

~0.5 (Pyrimidine N)

Weakly basic.

Protonation occurs
Calc ) ]

only in strong acid

(e.g., TFA, HCI).

Polar Surface Area

38.0

Good membrane
High permeability profile for
derivatives.

Solubility Profile

Protocol Note: This compound is lipophilic. Aqueous solubility is negligible (<1 mg/L).
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e High Solubility: Dichloromethane (DCM), Ethyl Acetate, DMSO, DMF.
e Moderate Solubility: Methanol, Ethanol (heating required).

 Insoluble: Water, dilute aqueous buffers (pH 4-9).

Part 2: Structural Analysis & Reactivity

Objective: To explain the electronic causality governing the compound's stability and reactivity.

Electronic Architecture

The pyrimidine ring is electron-deficient (

-deficient).[1] The introduction of the 3-chlorophenoxy group at C4 introduces two competing
effects:

 Inductive Withdrawal (-1): The oxygen atom pulls electron density, maintaining the ring's
electrophilicity.

e Resonance Donation (+M): The oxygen lone pair donates into the ring, slightly deactivating
the C2 position compared to the parent 2,4-dichloropyrimidine.

However, the C2-Chlorine remains highly reactive toward nucleophiles (amines, thiols) because
the nitrogen atoms at positions 1 and 3 stabilize the Meisenheimer intermediate formed during
attack at C2.

Regioselectivity in Synthesis

The synthesis of this core typically proceeds via

on 2,4-dichloropyrimidine.[1][3]

o Why C4? Nucleophilic attack by the phenoxide ion occurs preferentially at C4 over C2. This
is driven by the steric hindrance at C2 (flanked by two nitrogens) and the trajectory of the
LUMO, which has a higher coefficient at C4 in 2,4-dichloropyrimidines.

Reactivity Workflow (Graphviz)
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The following diagram illustrates the synthesis of the core and its subsequent diversification,
highlighting the regiochemical control.
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Figure 1: Synthetic pathway illustrating the regioselective installation of the phenoxy group at
C4, followed by C2 functionalization.[1]

Part 3: Experimental Protocols

Objective: To provide self-validating methods for synthesis and analysis.

Synthesis Protocol (Standardized)

Note: This protocol assumes the use of standard Schlenk line techniques.

e Charge: To a dry round-bottom flask, add 2,4-dichloropyrimidine (1.0 eq) and anhydrous
DMF (0.5 M concentration).

 Activation: Cool to 0°C. Add Potassium Carbonate (

) (1.2 eq) or Cesium Carbonate (for faster kinetics).

¢ Addition: Add 3-chlorophenol (1.05 eq) dropwise. Crucial: Slow addition prevents bis-
substitution.

¢ Reaction: Allow to warm to Room Temperature (RT). Stir for 4—6 hours. Monitor by TLC
(Hexane:EtOAc 8:2).
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o Checkpoint: The starting material (Rf ~0.6) should disappear; Product (Rf ~0.4) appears.
[A1121SIe]718]e110][11]

o Workup: Dilute with water (precipitate may form). Extract with Ethyl Acetate (3x). Wash
organics with brine (remove DMF). Dry over

 Purification: Recrystallization from Ethanol/Water or Flash Chromatography (

Analytical Characterization (QC)

To validate the structure, specifically the regiochemistry (C4 vs C2 substitution), use the
following criteria:

e 1H NMR (DMSO-d6, 400 MHz):
o Pyrimidine H6: Doublet,
~8.4-8.6 ppm (
). Deshielded by adjacent N.
o Pyrimidine H5: Doublet,
~6.9-7.2 ppm (
).

o Differentiation: If substitution occurred at C2, the symmetry and chemical shifts of the
pyrimidine protons would shift significantly. The H5/H6 coupling constant is diagnostic for
the 4-substituted isomer.[1]

e Mass Spectrometry (LC-MS):

o Look for the parent ion
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o Isotope Pattern: A characteristic 9:6:1 ratio for
confirms the presence of two chlorine atoms (one on the ring, one on the phenol).
Part 4: Handling & Safety (E-E-A-T)
Obijective: To ensure personnel safety during handling.[5]
Hazard Classification:
o Acute Toxicity: Harmful if swallowed (Category 4).[9]

o Skin/Eye Irritation: Causes skin irritation (Category 2) and serious eye irritation (Category
2A).

» Sensitization: Potential skin sensitizer due to the reactive chloropyrimidine moiety.
Storage Protocol:

o Store at 2-8°C (Refrigerate).

o Keep under inert atmosphere (

or Ar) if storing for >3 months to prevent hydrolysis of the C2-Cl bond.

» Incompatibility: Avoid strong oxidizers and strong bases (unless intended for reaction).

Purity Analysis Workflow
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Figure 2: Quality control decision tree for validating compound purity prior to biological
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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